(3aR,5R,6S,6aR)-5-[(azepan-1-yl)methyl]-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol

• IUPAC Name: (3aR,5R,6S,6aR)-5-(azepan-1-ylmethyl)-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol
• InChI: InChI=1S/C14H25NO4/c1-14(2)18-12-11(16)10(17-13(12)19-14)9-15-7-5-3-4-6-8-15/h10-13,16H,3-9H2,1-2H3/t10-,11+,12-,13-/m1/s1
• InChI Key: ARLIKICZPKLEDW-YVECIDJPSA-N
• Canonical SMILES: CC1(OC2C(C(OC2O1)CN3CCCCCC3)O)C
• Isomeric SMILES: CC1(O[C@@H]2[C@H]([C@H](O[C@@H]2O1)CN3CCCCCC3)O)C
• Molecular Formula: C14H25NO4
• Molecular Weight: 271.35 g/mol
• CAS No.: 175229-82-0

Description

(3aR,5R,6S,6aR)-5-[(azepan-1-yl)methyl]-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol is a useful research compound. Its molecular formula is C14H25NO4 and its molecular weight is 271.35 g/mol. The purity is usually 95%.
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Scientific Research Applications

Furan Derivatives in Biomass Conversion

Furan derivatives, such as 5-Hydroxymethylfurfural (HMF), have been identified as key platform chemicals for converting plant biomass into valuable chemicals, fuels, and materials. The conversion of plant biomass into furan derivatives presents a sustainable approach to accessing new generations of polymers, functional materials, and alternative fuel sources. This research emphasizes the significance of furan derivatives in replacing non-renewable hydrocarbon sources, highlighting their potential in the production of monomers, polymers, porous carbon materials, engine fuels, solvents, pharmaceuticals, pesticides, and chemicals (Chernyshev, Kravchenko, & Ananikov, 2017).

Azepane-Based Motifs in Drug Discovery

Azepane-based compounds have demonstrated a wide range of pharmacological properties. The structural diversity and therapeutic applications of azepane derivatives make them a significant focus in medicinal chemistry for the discovery of new therapeutic agents. More than twenty azepane-based drugs have received FDA approval for treating various diseases, underscoring the pharmaceutical importance of azepane motifs in drug discovery. This includes their application in anti-cancer, anti-tubercular, anti-Alzheimer's, antimicrobial agents, as well as in pain management and anti-convulsant drugs (Zha, Rakesh, Manukumar, Shantharam, & Long, 2019).

Potential Applications in Biofuel Production

The relevance of furan derivatives extends to the field of renewable energy, particularly in the development of biofuels. For instance, 2,5-Dimethylfuran (DMF) is highlighted as a promising biofuel for spark ignition engine applications due to its high energy density and environmental benefits. The conversion of biomass into DMF represents a sustainable pathway towards the production of renewable fuels that could potentially alleviate the dependency on fossil fuels (Hoang, Nižetić, & Ölçer, 2021).